Cas no 64806-05-9 (Captopril Disulfide)

• Product Name: Captopril Disulfide
• CAS No: 64806-05-9
• MF: C₁₈H₂₈N₂O₆S₂
• MW: 432.55472278595
• CID: 507592
• PubChem ID: 10002934
• Update Time: 2025-04-19

Captopril Disulfide Chemical and Physical Properties

Names and Identifiers

• L-Proline,1,1'-[dithiobis[(2S)-2-methyl-1-oxo-3,1-propanediyl]]bis-
• Captopril Disulfide
• CAPTOPRIL-DISULPHIDE
• 1,1'-[Dithiobis[(2S)-2-methyl-1-oxo-3,1-propanediyl]]bis-L-proline
• 1,1′-[Dithiobis[(2S)-2-methyl-1-oxo-3,1-propanediyl]]bis-L-proline
• 1,1'-[Disulfanediylbis[(2S)-2-methyl-1-oxopropane-3,1-diyl]]bis[(2S)-pyrrolidine-2-carboxylic] Acid (Captopril Disulfide)
• SCHEMBL683117
• DA-62046
• 1ST10985
• (2'S)-((2S,2'S)-3,3'-disulfanediylbis(2-methylpropanoyl))di-L-proline
• CAPTOPRIL IMPURITY A (EP IMPURITY)
• SQ 14,551
• CAPTOPRIL IMPURITY A [EP IMPURITY]
• 1,1'-[Disulfanediylbis-[(2S)-2-methyl-1-oxopropane-3,1-diyl]]-bis[(2S)-pyrrolidine-2-carboxylic] Acid (Captopril Disulfide)
• CAPTOPRIL IMPURITY 2
• G85888
• AKOS028112522
• SQ-14551
• 1,1'-[Dithiobis[(2S)-2-methyl-1-oxo-3,1-propanediyl]]bis-L-proline CAPTOPRDS
• 64806-05-9
• 1,1'-(DISULFANEDIYLBIS((2S)-2-METHYL-1-OXOPROPANE-3,1-DIYL))BIS((2S)-PYRROLIDINE-2-CARBOXYLIC) ACID
• SQ 14551
• DTXSID801024324
• 1,1'-(Disulfanediylbis((2S)-2-methyl-1-oxopropane-3,1-diyl))bis-L-proline
• (2S)-1-[(2S)-3-[[(2S)-3-[(2S)-2-carboxypyrrolidin-1-yl]-2-methyl-3-oxopropyl]disulfanyl]-2-methylpropanoyl]pyrrolidine-2-carboxylic acid
• UNII-Y21D2C2453
• L-Proline, 1,1'-[dithiobis[(2S)-2-methyl-1-oxo-3,1-propanediyl]]bis-
• L-PROLINE, 1,1'-(DITHIOBIS(2-METHYL-1-OXO-3,1-PROPANEDIYL))BIS-, (S-(R*,R*))-
• Captopril Imp. A (EP); Captopril Disulfide; 1,1'-[Disulfanediylbis-[(2S)-2-methyl-1-oxopropane-3,1-diyl]]-bis[(2S)-pyrrolidine-2-carboxylic] Acid; SQ-14551; Captopril Impurity A
• CAPTOPRIL DISULFIDE (USP-RS)
• HY-123068
• CS-0081128
• 1,1'-{Disulfanediylbis[(2S)-2-methyl-1-oxopropane-3,1-diyl]}bis-L-proline
• L-Proline, 1,1'-(dithiobis(2-methyl-1-oxo-3,1-propanediyl))bis-(S-(R*,R*))-
• 1-[3-[[3-(2-Carboxypyrrolidin-1-yl)-2-methyl-3-oxopropyl]disulfanyl]-2-methylpropanoyl]pyrrolidine-2-carboxylic acid
• L-PROLINE, 1,1'-(DITHIOBIS((2S)-2-METHYL-1-OXO-3,1-PROPANEDIYL))BIS-
• CHEBI:53236
• SQ-14,551
• CAPTOPRDS
• ZWKRXBCJAUKDCI-MQYQWHSLSA-N
• Y21D2C2453
• 3,3'-dithiobis-(1-((2S)-methyl-propanoyl)-(2S)-pyrrolidinecarboxylic acid)
• CAPTOPRIL DISULFIDE [USP-RS]
• 3,3'-dithiobis-[1-((2S)-methyl-propanoyl)-(2S)-pyrrolidinecarboxylic acid]

• Inchi： 1S/C18H28N2O6S2/c1-11(15(21)19-7-3-5-13(19)17(23)24)9-27-28-10-12(2)16(22)20-8-4-6-14(20)18(25)26/h11-14H,3-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,12-,13+,14+/m1/s1
• InChI Key： ZWKRXBCJAUKDCI-MQYQWHSLSA-N
• SMILES： S(C[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O)SC[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 432.13900
• Monoisotopic Mass: 432.13887896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Melting Point: 224-226°C
• PSA: 165.82000
• LogP: 1.66700

Captopril Disulfide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives